Cas no 57032-14-1 (2,3-QUINOLINEDIMETHANOL)
2,3-QUINOLINEDIMETHANOL Chemical and Physical Properties
Names and Identifiers
-
- 2,3-QUINOLINEDIMETHANOL
- [2-(hydroxymethyl)quinolin-3-yl]methanol
- 2-hydroxymethyl-quinolin-3-ylmethanol
- 2,3-DIFLUORO-6-METHOXYBENZYL BROMIDE
- 2-hydroxymethyl-quinolin-3-yl-methanol
- QUINOLINE-2,3-DIYLDIMETHANOL
-
- Inchi: 1S/C11H11NO2/c13-6-9-5-8-3-1-2-4-10(8)12-11(9)7-14/h1-5,13-14H,6-7H2
- InChI Key: UMELLZWPUHQWTB-UHFFFAOYSA-N
- SMILES: OCC1=CC2C=CC=CC=2N=C1CO
Computed Properties
- Exact Mass: 189.07900
Experimental Properties
- PSA: 53.35000
- LogP: 1.21940
2,3-QUINOLINEDIMETHANOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q700550-100mg |
2,3-Quinolinedimethanol |
57032-14-1 | 100mg |
$201.00 | 2023-05-17 | ||
| TRC | Q700550-1g |
2,3-Quinolinedimethanol |
57032-14-1 | 1g |
$ 1200.00 | 2023-09-06 | ||
| Chemenu | CM229783-250mg |
Quinoline-2,3-diyldimethanol |
57032-14-1 | 97% | 250mg |
$488 | 2022-08-31 | |
| Chemenu | CM229783-1g |
Quinoline-2,3-diyldimethanol |
57032-14-1 | 97% | 1g |
$929 | 2022-08-31 | |
| TRC | Q700550-1000mg |
2,3-Quinolinedimethanol |
57032-14-1 | 1g |
$1568.00 | 2023-05-17 | ||
| Enamine | EN300-6474520-0.05g |
[3-(hydroxymethyl)quinolin-2-yl]methanol |
57032-14-1 | 95% | 0.05g |
$226.0 | 2023-05-31 | |
| Enamine | EN300-6474520-0.1g |
[3-(hydroxymethyl)quinolin-2-yl]methanol |
57032-14-1 | 95% | 0.1g |
$337.0 | 2023-05-31 | |
| Enamine | EN300-6474520-0.25g |
[3-(hydroxymethyl)quinolin-2-yl]methanol |
57032-14-1 | 95% | 0.25g |
$481.0 | 2023-05-31 | |
| Enamine | EN300-6474520-0.5g |
[3-(hydroxymethyl)quinolin-2-yl]methanol |
57032-14-1 | 95% | 0.5g |
$758.0 | 2023-05-31 | |
| Enamine | EN300-6474520-1.0g |
[3-(hydroxymethyl)quinolin-2-yl]methanol |
57032-14-1 | 95% | 1g |
$971.0 | 2023-05-31 |
2,3-QUINOLINEDIMETHANOL Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2,3-QUINOLINEDIMETHANOL
Professional Introduction to 2,3-QUINOLINEDIMETHANOL (CAS No. 57032-14-1)
2,3-QUINOLINEDIMETHANOL, identified by the Chemical Abstracts Service Number (CAS No.) 57032-14-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The structural framework of 2,3-QUINOLINE DIMETHANOL features a quinoline core substituted with hydroxymethyl groups at the 2 and 3 positions, which contributes to its unique chemical properties and reactivity. Such structural features make it a valuable scaffold for the development of novel bioactive molecules.
The quinoline scaffold is well-documented for its pharmacological significance, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of hydroxymethyl groups in 2,3-QUINOLINE DIMETHANOL enhances its solubility and interaction with biological targets, making it a promising candidate for further chemical modifications and drug discovery efforts. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in quinoline derivatives can influence their biological activity. This has spurred interest in exploring the pharmacological potential of compounds like 2,3-QUINOLINE DIMETHANOL as lead candidates for therapeutic intervention.
In the realm of medicinal chemistry, the synthesis of 2,3-QUINOLINE DIMETHANOL has been optimized through various methodologies to achieve high yields and purity. Modern synthetic approaches often employ catalytic hydrogenation, nucleophilic substitution reactions, and palladium-catalyzed cross-coupling techniques to construct the desired quinoline core. The hydroxymethyl substituents can be introduced through reduction reactions of corresponding ketones or aldehydes derived from the quinoline backbone. These synthetic strategies not only ensure the efficient production of 2,3-QUINOLINE DIMETHANOL but also provide a platform for further derivatization to explore new pharmacophores.
One of the most compelling aspects of 2,3-QUINOLINE DIMETHANOL is its potential as a precursor for more complex pharmacological entities. Researchers have been investigating its role in developing agents that target specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that quinoline derivatives can modulate the activity of kinases and other signaling proteins critical in disease pathogenesis. The hydroxymethyl groups in 2,3-QUINOLINE DIMETHANOL provide reactive sites for further functionalization, allowing chemists to design molecules with tailored biological activities.
The pharmacological evaluation of 2,3-QUINOLINE DIMETHANOL has revealed promising preliminary results in preclinical studies. These studies have focused on assessing its interaction with various biological targets and evaluating its potential therapeutic effects. Notably, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. Additionally, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems designed to enhance bioavailability and target specificity.
The integration of 2,3-QUINOLINE DIMETHANOL into drug development pipelines is also influenced by considerations regarding its physicochemical properties. Parameters such as solubility, stability, and metabolic clearance are critical factors that determine whether a compound can progress from preclinical to clinical testing. Advances in biopharmaceutical profiling have enabled researchers to optimize these properties through structural modifications without compromising biological activity. This holistic approach ensures that compounds like 2,3-QUINOLINE DIMETHANOL are not only potent but also suitable for practical therapeutic applications.
As research continues to evolve, the role of computational tools in predicting the pharmacological behavior of compounds like 2,3-QUINOLINE DIMETHANOL cannot be overstated. Machine learning algorithms and artificial intelligence-driven platforms have revolutionized the way drug candidates are identified and prioritized. These technologies allow researchers to analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional experimental methods alone. By leveraging these tools, scientists can accelerate the discovery process and focus their efforts on the most promising candidates.
The future prospects for 2,3-QUINOLINE DIMETHANOL are bright, with ongoing studies exploring its potential in various therapeutic areas. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable therapeutic options for patients worldwide. As our understanding of disease mechanisms continues to deepen, compounds like 2,3-QUINOLINE DIMETHANOL may emerge as key players in next-generation drug therapies.
In conclusion,2,3-QUINOLINE DIMETHANOL (CAS No. 57032-14-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis via modern methodologies ensures high quality and purity suitable for further development as a lead compound or intermediate in drug discovery efforts aimed at addressing unmet medical needs.
57032-14-1 (2,3-QUINOLINEDIMETHANOL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)